Cas no 896335-95-8 (methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate)

Methyl 4-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methylbenzoate is a heterocyclic compound featuring a pyridotriazine core linked to a methylbenzoate moiety via a sulfanyl bridge. This structure imparts potential reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 4-oxo group and sulfur-containing linkage enhances its utility in nucleophilic substitution and cross-coupling reactions. Its well-defined molecular architecture allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound’s stability under standard conditions ensures reliable handling in synthetic applications. Its structural features suggest potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.
methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate structure
896335-95-8 structure
Product Name:methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate
CAS No:896335-95-8
MF:C17H15N3O3S
MW:341.384302377701
CID:6076123
PubChem ID:7259219
Update Time:2025-06-08

methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate
    • methyl 4-[(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylmethyl]benzoate
    • 896335-95-8
    • methyl 4-[({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methyl]benzoate
    • methyl 4-(((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)methyl)benzoate
    • AKOS024659062
    • F2543-0618
    • Inchi: 1S/C17H15N3O3S/c1-11-7-8-20-14(9-11)18-16(19-17(20)22)24-10-12-3-5-13(6-4-12)15(21)23-2/h3-9H,10H2,1-2H3
    • InChI Key: DFIKNWXBJGWSBH-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(CSC2=NC(=O)N3C=CC(C)=CC3=N2)C=C1

Computed Properties

  • Exact Mass: 341.08341252g/mol
  • Monoisotopic Mass: 341.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 96.6Ų

methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate Pricemore >>

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Additional information on methyl 4-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)methylbenzoate

Comprehensive Overview of Methyl 4-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methylbenzoate (CAS No. 896335-95-8)

Methyl 4-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methylbenzoate, with the CAS number 896335-95-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic sulfanyl derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the pyrido[1,2-a][1,3,5]triazine core and the methylbenzoate moiety, make it a promising candidate for various applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged due to their potential in addressing global challenges such as antimicrobial resistance and crop protection. Researchers are particularly interested in the sulfanyl-methylbenzoate derivatives due to their ability to modulate biological pathways. The compound 896335-95-8 is often discussed in the context of structure-activity relationship (SAR) studies, where its sulfanyl linkage and methyl ester group are scrutinized for optimizing efficacy and bioavailability.

The synthesis of methyl 4-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methylbenzoate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Its CAS registry number 896335-95-8 ensures precise identification in chemical databases, which is critical for regulatory compliance and patent filings. The compound's molecular weight and solubility profile are also key parameters for formulation scientists working on drug delivery systems.

From an industrial perspective, 896335-95-8 is often explored for its potential as an intermediate in agrochemicals. The pyrido-triazine scaffold is known to exhibit herbicidal and fungicidal properties, aligning with the growing need for sustainable crop protection solutions. Additionally, the compound's methylbenzoate component is frequently leveraged in fragrance and flavor industries, adding to its versatility.

In the realm of medicinal chemistry, methyl 4-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methylbenzoate has been investigated for its kinase inhibitory activity. Kinases are pivotal targets in oncology, and the compound's triazine ring is hypothesized to interact with ATP-binding sites. This has led to its inclusion in high-throughput screening libraries for cancer drug discovery.

Environmental and safety profiles of CAS 896335-95-8 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are evaluating its biodegradability and ecotoxicological impact to ensure compliance with REACH and EPA guidelines. Such studies are essential for its adoption in large-scale manufacturing.

In summary, methyl 4-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methylbenzoate (896335-95-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional diversity continue to inspire innovation across scientific disciplines.

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